Cas no 2034250-59-2 (5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide
• CAS No: 2034250-59-2
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 5934251
• PubChem ID: 91813680
• Update Time: 2025-06-09

5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide
• 2034250-59-2
• 5-chloro-2-methoxy-N-((1-(pyridin-2-yl)pyrrolidin-2-yl)methyl)benzamide
• F6443-7134
• 5-chloro-2-methoxy-N-[(1-pyridin-2-ylpyrrolidin-2-yl)methyl]benzamide
• AKOS025315277
• 5-chloro-2-methoxy-N-{[1-(pyridin-2-yl)pyrrolidin-2-yl]methyl}benzamide

• Inchi： 1S/C18H20ClN3O2/c1-24-16-8-7-13(19)11-15(16)18(23)21-12-14-5-4-10-22(14)17-6-2-3-9-20-17/h2-3,6-9,11,14H,4-5,10,12H2,1H3,(H,21,23)
• InChI Key： KWMQRGDXAJTFET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC1CCCN1C1C=CC=CN=1)=O)OC

Computed Properties

• Exact Mass: 345.1244046g/mol
• Monoisotopic Mass: 345.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide

Introduction to 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide (CAS No. 2034250-59-2)

5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide, identified by its CAS number 2034250-59-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a benzamide core with functional groups that suggest potential biological activity. The presence of a chloro substituent at the 5-position and a methoxy group at the 2-position of the benzene ring, along with a pyridinyl-pyrrolidinylmethyl side chain, positions this compound as a candidate for further exploration in drug discovery and development.

The structural composition of 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide imparts unique electronic and steric properties that could influence its interactions with biological targets. The benzamide moiety is well-documented for its role in various pharmacophores, often contributing to binding affinity and selectivity. Additionally, the N-substituted pyrrolidinyl group is frequently encountered in medicinal chemistry due to its ability to modulate pharmacokinetic properties and enhance solubility. The pyridine ring further extends the molecule's potential for hydrogen bonding and hydrophobic interactions, which are critical for receptor binding.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. The compound 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide aligns with this trend, as its structural features are reminiscent of molecules that have shown promise in preclinical studies. Specifically, the combination of a chloro group and a methoxy group has been observed in several bioactive compounds, suggesting that these substituents may play a role in enhancing binding affinity or modulating metabolic stability.

One of the most compelling aspects of 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide is its potential as a scaffold for further derivatization. The presence of multiple reactive sites—such as the amide bond, the pyridine nitrogen, and the tertiary amine in the pyrrolidine ring—provides opportunities for chemical modification to optimize pharmacological properties. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and synthesis are often required to achieve desired efficacy and safety profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising molecules like 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide. These methods allow researchers to predict binding interactions between the compound and target proteins with high accuracy, thereby expediting the drug discovery process. Preliminary computational analyses suggest that this molecule may interact with enzymes or receptors involved in critical biological pathways, warranting further experimental validation.

The benzamide core of 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide has been extensively studied for its role in various therapeutic areas, including anti-inflammatory and anticancer applications. The amide bond not only contributes to the molecule's solubility but also serves as a hinge region that can be exploited to modulate binding affinity. Additionally, the chloro group at the 5-position can engage in halogen bonds with biological targets, which are known to be important for drug-receptor interactions. These features make this compound an attractive candidate for further investigation.

Another intriguing aspect of 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide is its potential metabolic stability. The pyrrolidine ring is known to enhance metabolic resistance in some cases, while the pyridine moiety can influence oxidative pathways. Understanding these metabolic profiles is crucial for predicting drug efficacy and safety. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's degradation pathways, providing valuable insights into its potential behavior in vivo.

In conclusion, 5-chloro-2-methoxy-N-{1-(pyridin-2-yll-pyrrolidin-l-lmethyl}benzamide (CAS No. 2034250-S9-S) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, combined with functional groups that suggest biological activity, positions it as a valuable scaffold for drug development. With advancements in computational methods and synthetic chemistry, there is significant potential for optimizing this compound's pharmacological properties. Future studies should focus on experimental validation of its biological activity and exploration of its potential therapeutic applications.